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A deep dive into the discovery of the element Gadolinium and the subsequent identification of

its stable isotope, 160Gd, reveals a story intertwined with the development of spectroscopy and

mass spectrometry. While the element itself was first identified in 1880, the confirmation of its

isotopic composition, including the stable isotope 160Gd, awaited the advent of more

sophisticated analytical techniques in the early 20th century.

The journey began with the discovery of the element Gadolinium by Swiss chemist Jean

Charles Galissard de Marignac in 1880.[1] His work laid the foundation for future investigations

into the fundamental properties of this rare earth element. However, it was the pioneering work

of British physicist F.W. Aston and his invention of the mass spectrograph that revolutionized

the understanding of elements and led to the discovery of isotopes for many non-radioactive

elements.[2][3]

While a definitive single publication marking the "discovery" of Gadolinium-160 is not readily

apparent from the historical record, its identification was a result of the systematic application of

mass spectrometry to the elements. Aston's work, particularly his publications in the 1920s and

his influential book "Isotopes," detailed the isotopic composition of numerous elements.

Although specific documentation pinpointing the exact date and experiment for gadolinium's

isotopes is scarce in readily available literature, it is within this period of intense isotopic

investigation that 160Gd was identified as a stable constituent of natural gadolinium.

By the 1940s, the isotopic abundances of gadolinium, including that of 160Gd, were well-

established, forming the basis for the internationally accepted atomic weight of the element.[4]
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This indicates that the discovery and characterization of 160Gd and its fellow isotopes occurred

in the preceding decades, solidifying the understanding of gadolinium as a multi-isotopic

element.

Properties of Gadolinium-160
Gadolinium-160 is a stable, naturally occurring isotope of gadolinium. Its properties have been

extensively characterized and are summarized in the table below.

Property Value

Symbol 160Gd

Atomic Number (Z) 64

Mass Number (A) 160

Natural Abundance 21.86%

Atomic Mass 159.927054 u

Stability Stable

Experimental Determination of Isotopic Abundance
The determination of the isotopic composition of elements like gadolinium relies on the

principles of mass spectrometry. The general workflow for such an analysis is outlined below.

Sample Preparation Mass Spectrometry Detection and Analysis

Gadolinium Sample Ionization Acceleration in Electric Field Deflection in Magnetic Field Detector Data Analysis (Mass Spectrum)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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